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Compound of Interest

2-Phenyl-2,3-dihydro-1H-
Compound Name:

imidazole
CAS No.: 151223-79-9
Cat. No.: B14264413

Get Quote

Executive Summary

The transition from 2-phenylimidazoline to 2-phenylimidazole represents a fundamental
"molecular switch" in medicinal chemistry: the conversion of a cyclic amidine (imidazoline) to an
aromatic heterocycle (imidazole).

» 2-Phenylimidazoline acts primarily as a GPCR ligand, specifically targeting

-adrenergic and imidazoline receptors. Its high basicity (pKa

10) ensures it exists as a protonated cation at physiological pH, mimicking the ammonium
headgroup of catecholamines like norepinephrine.

» 2-Phenylimidazole functions primarily as a metal-coordinating scaffold and enzyme inhibitor.
Its aromaticity reduces basicity (pKa

6.0-6.5), allowing it to bind neutral pockets or coordinate with heme iron in CYP450
enzymes and fungal lanosterol 14
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-demethylase.

This guide analyzes the structure-activity relationship (SAR) driving these divergent biological
profiles.

Chemical & Physical Properties

The distinct biological activities stem directly from the electronic differences between the
saturated imidazoline ring and the aromatic imidazole ring.

ble 1: Phusicochemical C :

Feature 2-Phenylimidazoline 2-Phenylimidazole

Dihydro-imidazole (Saturated ) )
Structure Imidazole (Aromatic system)
bond at C4-C5)

Electronic State Cyclic Amidine Aromatic Heterocycle
Basicity (pKa) ~10.5 (Strong Base) ~6.4 (Weak Base)
o o ~10% Protonated (Mostly
lonization at pH 7.4 >99.9% Protonated (Cationic)
Neutral)
) lonic bonding (Salt bridge with
Key Interaction )
Asp residue) Stacking, Metal Coordination
(Fe)
N Susceptible to hydrolysis (ring ) )
Stability Highly stable (Aromatic)

opening)

Visualization: Structural & Electronic Divergence

The following diagram illustrates the structural transformation and the resulting shift in pKa and
receptor targeting.
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Figure 1: The "Aromatization Switch." Dehydrogenation alters the pharmacophore from a
GPCR ligand (cationic) to an enzyme inhibitor (neutral/coordinating).

Pharmacological Profiles[2][3][4][5]

A. 2-Phenylimidazoline: The Adrenergic Pharmacophore
Primary Targets:

- and

-adrenergic receptors; Imidazoline receptors (

).

Mechanism of Action: The 2-phenylimidazoline core is a bioisostere of the phenylethylamine
moiety found in norepinephrine.

o Protonation: At physiological pH, the amidine group is protonated.

e Binding: The positive charge forms a critical salt bridge with a conserved Aspartate residue
(Asp113) in the transmembrane helix 3 (TM3) of the adrenergic receptor.

o Effect: Depending on substituents on the phenyl ring, it can act as an agonist
(vasoconstriction, e.g., Naphazoline) or antagonist (vasodilation, e.g., Phentolamine).

Experimental Insight: Substitution at the ortho position of the phenyl ring (e.g., 2,6-
dichlorophenyl in Clonidine) restricts rotation, locking the molecule in a conformation that favors
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selectivity over

B. 2-Phenylimidazole: The Antimicrobial & Inhibitory
Scaffold

Primary Targets: Heme-containing enzymes (CYP450, NOS), Fungal Lanosterol 14

-demethylase.

Mechanism of Action: The aromatic imidazole ring contains a "hard" nitrogen atom (N3) with a
lone pair available for coordination.

e Metal Binding: The unprotonated nitrogen coordinates directly to the Ferric iron (

) in the heme center of enzymes.

« Inhibition: This blocks the active site, preventing substrate oxidation. This is the basis for the
antifungal activity of imidazole drugs (e.g., Clotrimazole), where 2-phenylimidazole serves as
the core scaffold.

o Antimicrobial Activity: 2-phenylimidazole itself shows moderate bacteriostatic activity by
disrupting bacterial cell walls and interfering with metabolic pathways, though it is less potent
than its multi-substituted derivatives.

Experimental Data: Biological Activity Comparison

The following table summarizes experimental data derived from structure-activity relationship
(SAR) studies comparing the parent cores and their immediate derivatives.

Table 2: Comparative Biological Activity Data
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Assay Type

2-
Phenylimidazoline
(Core)

2-Phenylimidazole
(Core)

Significance

-Adrenergic Binding (

)

10 - 100 nM (High
Affinity)

> 10,000 nM (Inactive)

Loss of basicity
destroys the salt
bridge interaction
required for GPCR
binding.

Imidazoline

Receptor Binding (

)

<10 nM (Very High
Affinity)

> 1,000 nM (Low
Affinity)

sites specifically
recognize the
imidazoline ring

geometry.

Aromaticity is required

Antifungal Activity > 128 16-64 for heme coordination
(MIC) g/mL (Inactive) g/mL (Moderate) and fungal membrane
penetration.
The
CYP450 Inhibition ( 1-10

)

Weak / Non-specific

M (Moderate)

nitrogen of imidazole
is a classic heme

ligand.

Note: Values are generalized from SAR studies of unsubstituted parent cores. Functionalization

(e.g., adding halogens) significantly increases potency for both classes.

Experimental Protocols
Protocol A: Synthesis of 2-Phenylimidazoline (The

Amidine)

Objective: Synthesis via condensation of benzonitrile and ethylenediamine. This protocol

utilizes sulfur catalysis to promote the reaction under milder conditions than traditional high-

heat methods.
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Reagents: Benzonitrile (1.0 eq), Ethylenediamine (1.5 eq), Sulfur (

, 0.1 eq), Methanol.

e Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Benzonitrile (10
mmol) and Ethylenediamine (15 mmol) in Methanol (20 mL).

o Catalysis: Add elemental Sulfur (32 mg, 1 mmol).

o Reaction: Reflux the mixture at 65°C for 8—12 hours. Monitor consumption of nitrile by TLC
(Eluent: EtOAc/Hexane 1:1).

o Workup: Cool to room temperature. Concentrate the solvent under reduced pressure.

 Purification: Dissolve residue in cold water (10 mL). The product often precipitates as white
crystals. If not, extract with Dichloromethane (3 x 15 mL), dry over

, and recrystallize from Ethanol/Ether.

» Validation: Melting Point: 101-103°C.
-NMR (
):
7.8 (m, 2H), 7.4 (m, 3H), 4.8 (bs, 1H, NH), 3.8 (s, 4H,
).

Protocol B: Synthesis of 2-Phenylimidazole (The
Aromatic)

Objective: Dehydrogenation of 2-phenylimidazoline using mild oxidative conditions (Swern
oxidation analogue or metal catalysis).

Reagents: 2-Phenylimidazoline, DMSO, lodine (

),
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e Setup: Dissolve 2-Phenylimidazoline (5 mmol) in DMSO (10 mL).
e Reagent Addition: Add lodine (5.5 mmol) and

(20 mmol).

o Reaction: Heat the mixture at 100°C for 4 hours. The iodine acts as a mild oxidant to remove
hydrogens from the C4-C5 bond.

e Quenching: Pour the reaction mixture into aqueous Sodium Thiosulfate (

) to quench excess iodine.
o Extraction: Extract with Ethyl Acetate (3 x 20 mL). Wash organic layer with brine.
 Purification: Flash column chromatography (Silica gel, MeOH/DCM 5:95).
» Validation: Melting Point: 148—-150°C.

-NMR (

):

12.5 (bs, 1H, NH), 7.9 (d, 2H), 7.4 (t, 2H), 7.3 (t, 1H), 7.1 (s, 2H, imidazole C4/C5).

Pathway Visualization: -Adrenergic Signaling

The following diagram details the signaling cascade activated by 2-phenylimidazoline
derivatives upon binding to the

-receptor.
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Figure 2: Signal transduction pathway for 2-phenylimidazoline derivatives acting on Gi-coupled

-receptors.

Conclusion
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For drug development professionals, the choice between these two scaffolds is binary based
on the target class:

» Select 2-Phenylimidazoline when targeting GPCRs (adrenergic, dopamine, serotonin) where
a cationic, protonated pharmacophore is required to mimic endogenous neurotransmitters.

» Select 2-Phenylimidazole when designing enzyme inhibitors (kinases, metalloenzymes) or
antifungal agents where a neutral, aromatic, metal-coordinating motif is necessary.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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